Cas no 1147423-20-8 (tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hydrochloride)

• Product Name: tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hydrochloride
• CAS No: 1147423-20-8
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• MDL: MFCD13185101
• CID: 831818
• PubChem ID: 66870067
• Update Time: 2025-07-18

tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hydrochloride
• 2,7-Diazaspiro[4.4]nonane-2-carboxylic acid 1,1-dimethylethyl ester hydrochloride
• 2,7-diaza-spiro[4.4]nonane-2-carboxyIic acid tert-butyl ester hydrochloride
• AK-78095
• ANW-68569
• CTK8C2547
• KB-67794
• SureCN993329
• PS-20189
• MFCD13185101
• tert-butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate;hydrochloride
• KZIOIPHLRMQCHJ-UHFFFAOYSA-N
• 2-Boc-2,7-diazaspiro[4.4]nonane Hydrochloride
• 2-Boc-2,7-diazaspiro[4.4]nonane HCl
• tert-Butyl2,7-diazaspiro[4.4]nonane-2-carboxylatehydrochloride
• AKOS016006001
• DTXSID60735927
• DB-355353
• 1147423-20-8
• SCHEMBL993329
• tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate--hydrogen chloride (1/1)
• E83477
• 2,7-diaza-spiro[4.4]nonane-2-carboxylic acid tert-butyl ester hydrochloride
• SY344431
• 2,7-Diazaspiro[4.4]nonane-2-carboxylic acid, 1,1-dimethylethyl ester, (Hydrochloride) (1:1)
• 2,7-Diazaspiro[4.4]nonane-2-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride (1:1)

• MDL： MFCD13185101
• Inchi： 1S/C12H22N2O2.ClH/c1-11(2,3)16-10(15)14-7-5-12(9-14)4-6-13-8-12;/h13H,4-9H2,1-3H3;1H
• InChI Key： KZIOIPHLRMQCHJ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCC2(CNCC2)C1)=O

Computed Properties

• Exact Mass: 262.1448057g/mol
• Monoisotopic Mass: 262.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazaspirononane derivatives

Additional information on tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hydrochloride

Comprehensive Overview of tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hydrochloride (CAS 1147423-20-8)

The compound tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hydrochloride (CAS 1147423-20-8) is a highly specialized spirocyclic structure that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique diazaspiro framework makes it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential in drug discovery, driven by the growing demand for novel small-molecule drugs targeting neurological disorders.

One of the key features of tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hydrochloride is its rigid spirocyclic core, which enhances conformational stability and improves binding affinity to biological targets. This property aligns with current trends in fragment-based drug design (FBDD), where scaffold rigidity is prioritized to optimize pharmacokinetic profiles. The compound's tert-butyl carboxylate group further facilitates selective modifications, making it a versatile building block for medicinal chemistry applications.

In the context of AI-driven drug discovery, CAS 1147423-20-8 has emerged as a subject of computational studies. Machine learning models are being employed to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties, addressing a common query among researchers: "How can spirocyclic compounds improve drug bioavailability?" The integration of cheminformatics tools has accelerated the exploration of its structure-activity relationships (SAR), particularly for G-protein-coupled receptor (GPCR) targets.

The synthesis of tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hydrochloride typically involves multistep organic reactions, including cyclization and protecting group strategies. Recent advancements in flow chemistry have optimized its production, reducing reaction times and improving yields—a topic frequently searched in process chemistry forums. Environmental sustainability is another hotspot, with green chemistry principles being applied to minimize waste during synthesis.

From a commercial perspective, the demand for CAS 1147423-20-8 is rising due to its inclusion in high-throughput screening (HTS) libraries. Pharmaceutical companies are actively sourcing this compound to explore its utility in allosteric modulation and protein-protein interaction inhibition. Its hydrochloride salt form ensures improved solubility, a critical factor for in vitro assays and preclinical studies.

Analytical characterization of tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hydrochloride relies on techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods validate its purity and stereochemistry, addressing another frequent question: "How to confirm the structural integrity of spirocyclic intermediates?" The compound's chiral purity is particularly scrutinized for asymmetric synthesis applications.

In summary, tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hydrochloride (CAS 1147423-20-8) represents a cutting-edge tool in modern drug development pipelines. Its intersection with computational chemistry, sustainable synthesis, and neurological research positions it as a compound of enduring scientific and industrial relevance.